Direct Black 22

• CAS: 11136-49-5
• Molecular Formula: C44H32N13Na3O11S3
• Molecular Weight: 1084.0 g/mol
• InChI: InChI=1S/C44H35N13O11S3.3Na/c45-24-3-12-35(33(47)17-24)54-51-28-5-1-22-15-39(70(63,64)65)41(43(58)31(22)19-28)56-50-27-9-7-26(8-10-27)49-37-14-11-30(21-38(37)69(60,61)62)53-57-42-40(71(66,67)68)16-23-2-6-29(20-32(23)44(42)59)52-55-36-13-4-25(46)18-34(36)48;;;/h1-21,49,58-59H,45-48H2,(H,60,61,62)(H,63,64,65)(H,66,67,68);;;/q;3*+1/p-3
• InChIKey: QTFHTNFVUCUDIR-UHFFFAOYSA-K

Direct Black 22 (CAS 11136-49-5 / 6473-13-8) Procurement Guide: Technical Specifications and Class Positioning

Direct Black 22 (C.I. 35435) is a tetra-azo, multi-sulfonated direct dye with a molecular weight of approximately 1083.9 g/mol, primarily used for dyeing cellulosic fibers such as cotton and viscose without the need for a mordant [1]. Its chemical structure, which includes four azo bonds and multiple sulfonic acid groups, imparts specific solubility, substantivity, and fastness properties that distinguish it from other black direct dyes like Direct Black 19 (C.I. 35255) and Direct Black 38 (C.I. 30235) . This document provides a quantitative, comparator-based analysis to support scientific and industrial procurement decisions by detailing where Direct Black 22 offers verifiable differentiation.

Direct dye for cellulosic fibers without mordant

Tetra-azo, multi-sulfonated structure distinguishes from diazo direct dyes

Differentiated from Direct Black 19 and 38 by molecular complexity and fastness

• [1] da Silva, C. P., Gavazza, S., & Araújo, S. P. (2022). Anaerobic textile wastewater treatment: toxicity to methanogenic organisms. Engenharia Sanitaria e Ambiental, 27(6), 1229–1237. View Source

Direct Black 22 Technical Selection: Why In-Class Direct Dyes Are Not Interchangeable

The class of direct black dyes is not a homogeneous commodity; substitution of one for another can lead to significant deviations in application performance, fastness properties, and environmental compliance. Direct Black 22 is a tetra-azo dye with a molecular weight of ~1084 g/mol, while Direct Black 19 is a diazo dye with a smaller molecular weight (~780 g/mol) . This difference in molecular complexity directly impacts substantivity, dyeing kinetics, and the efficiency of wastewater treatment processes, as evidenced by varying toxicity profiles and decolorization rates [1]. Furthermore, regulatory considerations differentiate dyes; Direct Black 22 is explicitly listed as a recommended alternative to the banned carcinogenic dye Direct Black 38, which contains benzidine [2]. Therefore, selecting a generic 'direct black' without verifying its specific Color Index number and performance metrics risks process failure, off-spec product, and regulatory non-compliance.

Molecular class mismatch

Diazo dyes like Direct Black 19 may alter substantivity and dyeing kinetics compared to tetra-azo DB22

Regulatory compliance risk

Direct Black 38 contains carcinogenic benzidine; DB22 is a recommended compliant alternative

Toxicity profile divergence

Methanogenic inhibition and decolorization behavior vary among direct black dyes

• [1] da Silva, C. P., Gavazza, S., & Araújo, S. P. (2022). Anaerobic textile wastewater treatment: toxicity to methanogenic organisms. Engenharia Sanitaria e Ambiental, 27(6), 1229–1237. View Source
• [2] Emperor Chem. Direct Black 38 Technical Data Sheet. View Source

Direct Black 22 Quantitative Differentiation: A Comparative Evidence Guide for Scientific Procurement

Direct Black 22 Methanogenic Toxicity Profile vs. Direct Orange 4

Direct Black 22 (DB22), a tetra-azo dye with a higher number of sulfonic groups, exhibits a significantly greater inhibitory effect on methanogenic organisms compared to the diazo dye Direct Orange 4 (DO4). This quantifiable difference in toxicity is a critical consideration for facilities employing anaerobic wastewater treatment. In anaerobic toxicity tests, DB22 showed a methanogenesis inhibition rate of 48%, the highest among the azo dyes tested, while DO4 demonstrated a lower inhibition rate, approximately half that of the anthraquinone dye Reactive Blue 19 [1]. This indicates a distinct toxicological profile linked to the dye's molecular structure, requiring different wastewater management strategies compared to simpler azo dyes [1].

Methanogenic toxicity

Cross-study comparable

DB22: 48% inhibition

DO4: lower inhibition (approx. half of RB19)

Supports wastewater treatment compatibility screening

Anaerobic sludge, 0.03–2.4 mmol/L DB22

Evidence Dimension	Methanogenic toxicity inhibition rate
Target Compound Data	48% inhibition
Comparator Or Baseline	Direct Orange 4 (DO4) - Lower inhibition rate (not explicitly quantified in same test, but described as lower than DB22 and approximately half the inhibition of Reactive Blue 19)
Quantified Difference	DB22 exhibits the highest inhibition among azo dyes tested; RB19 (anthraquinone) shows inhibition twice as high as DO4 (azo), implying DB22 inhibition is significantly higher than DO4 [1].
Conditions	Anaerobic toxicity tests with methanogenic sludge, dye concentrations ranging from 0.03 to 2.4 mmol∙L-1 for DB22 and 0.5 to 4.0 mmol∙L-1 for DO4 [1].

Why This Matters

This data is essential for selecting a dye compatible with a facility's downstream wastewater treatment infrastructure, as higher toxicity can inhibit biological treatment processes and increase operational costs.

• [1] da Silva, C. P., Gavazza, S., & Araújo, S. P. (2022). Anaerobic textile wastewater treatment: toxicity to methanogenic organisms. Engenharia Sanitaria e Ambiental, 27(6), 1229–1237. View Source

Comparative Adsorption Recalcitrance: Direct Black 22 vs. Direct Red 28

The tetra-azo structure of Direct Black 22 (DB22) confers a greater resistance to adsorptive removal compared to the diazo dye Direct Red 28 (DR-28). Using calcined kaolin as an adsorbent, DB22 achieved a removal efficiency of only 46.2%, while DR-28 was removed at a significantly higher rate of 90.1% under identical conditions [1]. This difference is further reflected in the maximum adsorption capacities (q_max) of the adsorbent, which were determined to be 3.5 mg/g for DB22 and 5.39 mg/g for DR-28 [1]. The lower adsorption efficiency of DB22 indicates it is a more recalcitrant molecule in typical water treatment processes, a key differentiator for environmental management.

Adsorption recalcitrance

Head-to-head

DB22 removal: 46.2%

DR-28 removal: 90.1% (calcined kaolin)

Indicates higher recalcitrance in adsorption-based water treatment

20 mg/L dye, 1.2 g adsorbent, pH original, 20°C

Evidence Dimension	Dye removal efficiency via adsorption on calcined kaolin
Target Compound Data	46.2% removal efficiency
Comparator Or Baseline	Direct Red 28 (DR-28) - 90.1% removal efficiency
Quantified Difference	DB22 removal is 43.9 percentage points lower than DR-28.
Conditions	Adsorbent amount: 1.2 g/200 mL, initial dye concentration: 20 mg/L, original pH, temperature: 20°C, contact time: 120 minutes [1].

Why This Matters

Procurement decisions must account for the downstream environmental impact; the selection of DB22 implies a need for more advanced or intensive wastewater treatment compared to less recalcitrant dyes like DR-28.

• [1] Findik, S. (2023). ADSORPTION OF DIAZO DYE DIRECT RED-28 AND TETRA-AZO DYE DIRECT BLACK-22 USING CALCINED KAOLIN IN AQUEOUS SOLUTIONS. Bulletin of the Chemical Society of Ethiopia, 37(3), 593-610. View Source

Direct Black 22 Acid and Alkali Resistance vs. Direct Black 19 and Direct Black 38

Direct Black 22 demonstrates superior resistance to acidic and alkaline conditions compared to its closest in-class analogs, Direct Black 19 and Direct Black 38. According to a vendor's comparative catalog, Direct Black 22 has an acid resistance rating of 5 and an alkali resistance rating of 4. Direct Black 19 has ratings of 4 and 3, respectively, while the banned Direct Black 38 has ratings of 3 and 3 . This quantifiable advantage makes Direct Black 22 a more robust choice for applications where the dyed material will be exposed to a wider pH range during processing or in its final use.

Acid & alkali fastness

Vendor data

DB22: Acid 5, Alkali 4

DB19: Acid 4, Alkali 3 | DB38: Acid 3, Alkali 3

Indicates higher pH resistance for process versatility

Standardized fastness testing (vendor comparative)

Evidence Dimension	Acid and Alkali Resistance Rating
Target Compound Data	Acid Resistance: 5; Alkali Resistance: 4
Comparator Or Baseline	Direct Black 19 (Acid: 4, Alkali: 3); Direct Black 38 (Acid: 3, Alkali: 3)
Quantified Difference	DB22 acid resistance is 1 grade higher than DB19 and 2 grades higher than DB38. DB22 alkali resistance is 1 grade higher than both DB19 and DB38.
Conditions	Standardized dye fastness testing (unspecified specific test method, vendor comparative data) .

Why This Matters

For applications involving pH swings during wet processing or in final use (e.g., certain leather treatments), the higher acid/alkali resistance of Direct Black 22 translates to better color retention and product durability.

Regulatory Status: Direct Black 22 as a Benzidine-Free Alternative to Direct Black 38

A critical, non-negotiable differentiator for Direct Black 22 is its regulatory standing as a safe alternative to Direct Black 38. Direct Black 38 is a tris-azo dye based on benzidine, a known human carcinogen, and its use is banned in many jurisdictions [1]. Vendor documentation explicitly lists Direct Black 22 as a recommended alternative to the banned Direct Black 38 [1]. This is not a matter of performance preference but of legal and safety compliance. Direct Black 22 provides a compliant path to achieving deep black shades on cellulosic fibers, whereas Direct Black 38 is effectively prohibited for commercial use.

Regulatory status

Class-level inference

DB22: compliant alternative

DB38: banned (benzidine-based)

Supports regulatory compliance in textile production

Per REACH, Oeko-Tex; vendor recommendation

Evidence Dimension	Regulatory compliance status
Target Compound Data	Compliant; recommended as an alternative to banned dyes.
Comparator Or Baseline	Direct Black 38 (C.I. 30235) - Contains carcinogenic benzidine; banned.
Quantified Difference	Categorical difference (Banned vs. Compliant).
Conditions	Regulatory context (e.g., EU REACH, US TSCA, Oeko-Tex Standard 100).

Why This Matters

Procurement of Direct Black 38 carries significant legal, financial, and reputational risk. Selecting Direct Black 22 ensures compliance with global textile safety standards and avoids the use of prohibited substances.

• [1] Emperor Chem. Direct Black 38 Technical Data Sheet. View Source

Advanced Oxidation Process Degradability: Direct Black 22 Kinetics

Direct Black 22 (DB22) is amenable to degradation by advanced oxidation processes (AOPs) such as photo-Fenton (PF) and electro-Fenton (EF). A comparative study of these two AOPs on DB22 solutions demonstrated high degradation efficiencies, achieving 99.98% degradation under sunlight photo-Fenton and 95.16% under electro-Fenton conditions [1]. The degradation kinetics for both processes fit a pseudo-first-order model [1]. While this data is not a direct comparison to another dye, it provides a critical quantitative benchmark for designing wastewater treatment systems specifically for effluents containing DB22, confirming its treatability by AOPs.

AOP degradation

Supporting evidence

Sunlight PF: 99.98%

Electro-Fenton: 95.16%

Characterizes treatability by AOPs for wastewater design

Pseudo-first-order kinetics, [Fe]=1 mg/L

Evidence Dimension	Degradation efficiency by AOPs
Target Compound Data	99.98% (Sunlight photo-Fenton); 95.16% (Electro-Fenton)
Comparator Or Baseline	No direct dye comparator; baseline is untreated DB22.
Quantified Difference	Degradation from baseline (0%) to >95%.
Conditions	Photo-Fenton: [H2O2]=20 mg/L, [Fe]=1.0 mg/L, sunlight; Electro-Fenton: [Fe]=1 mg/L; Both followed pseudo-first-order kinetics [1].

Why This Matters

This data provides engineers with validated process parameters (e.g., pseudo-first-order kinetics) and expected treatment outcomes for DB22-containing wastewater, informing technology selection and capital investment decisions.

• [1] Santana, I. L. S., et al. (2024). Degradation of direct black 22 textile dye using the photo-Fenton and electro-Fenton processes: a comparative study. Chemical Papers. View Source

Direct Black 22 Optimized Use Cases: Where Quantitative Evidence Drives Application Selection

Textile Dyeing of Cellulosic Fibers Requiring Compliance with Oeko-Tex or Similar Standards

Based on its regulatory status as a benzidine-free alternative to Direct Black 38 [1], Direct Black 22 is the optimal selection for dyeing cotton, viscose, and their blends when final products must meet strict ecological and human safety standards. This scenario is common in the production of apparel, home textiles, and technical fabrics destined for regulated markets (e.g., EU, USA). The dye provides a deep black shade without the compliance risks associated with legacy benzidine-based dyes.

Dyeing Processes Involving Variable pH Conditions

Given its superior acid resistance (grade 5) and alkali resistance (grade 4) compared to Direct Black 19 and 38 [1], Direct Black 22 is well-suited for applications where the dyed substrate may encounter pH fluctuations. This includes certain leather dyeing processes, paper coloration where subsequent chemical treatments are applied, or textile finishing steps that involve acidic or alkaline auxiliaries. The higher fastness ratings reduce the risk of color shift or bleeding during downstream processing.

Research on Tetra-Azo Dye Behavior in Advanced Oxidation Processes (AOPs)

Direct Black 22 serves as an excellent model compound for research into the degradation of complex, recalcitrant azo dyes. Its well-characterized degradation kinetics in photo-Fenton and electro-Fenton systems [1] and its lower adsorption removal efficiency compared to diazo dyes [2] make it a challenging and thus representative target for studying advanced wastewater treatment technologies. Researchers developing new catalytic materials or AOP reactor designs can use DB22 to benchmark performance against a difficult-to-treat pollutant.

Application

Selection Property

Validation Focus

Compliant cellulosic dyeing for regulated textiles

Benzidine-free regulatory profile

Verify with Oeko-Tex, REACH standards

Dyeing processes with pH fluctuations

Reported acid/alkali resistance ratings

Evaluate color retention under pH-stressed processing

AOP research model for recalcitrant azo dyes

Characterized degradation kinetics

Validate against photo-/electro-Fenton parameters

• [1] Emperor Chem. Direct Black 38 Technical Data Sheet. View Source
• [2] Santana, I. L. S., et al. (2024). Degradation of direct black 22 textile dye using the photo-Fenton and electro-Fenton processes: a comparative study. Chemical Papers. View Source